Cas no 77-59-8 (Tomatidine)

Tomatidine is a steroidal alkaloid derived from the leaves and stems of tomato plants (Solanum lycopersicum). It is structurally related to solanine and functions as a bioactive compound with potential applications in research and pharmaceutical development. Tomatidine exhibits notable biological activity, including antimicrobial, anti-inflammatory, and autophagy-inducing properties. Studies suggest it may modulate cellular pathways related to muscle atrophy and metabolic disorders, making it a subject of interest in nutraceutical and therapeutic research. Its mechanism of action involves interaction with cholesterol metabolism and membrane stability. As a natural compound, tomatidine offers a promising scaffold for further investigation in drug discovery and metabolic health applications.
Tomatidine structure
Tomatidine structure
Product Name:Tomatidine
CAS No:77-59-8
MF:C27H45NO2
MW:415.6517
MDL:MFCD00075644
CID:563434
PubChem ID:65576
Update Time:2025-05-28

Tomatidine Chemical and Physical Properties

Names and Identifiers

    • TOMATIDINE
    • 22S,25S,5ALPHA-TOMATANIN-3BETA-OL
    • SPIROSOLAN-3-OL-(3BETA,5ALPHA,22BETA,25ALPHA)
    • SPIRPSOLAN-3-OL-(3BETA,5ALPHA,22BETA,25ALPHA)
    • 5alpha-Tomatidan-3beta-ol
    • Spirosolan-3-ol
    • Spirosolan-3-ol, (3beta,5alpha,22beta,25S)-
    • Spirosolan-3-ol, (3b,5a,22b,25S)-
    • TOMATIDINE CRYSTALLINE
    • TOMATIDINE(RG)
    • Tomatidin
    • NSC 226903
    • (1R,2S,4S,5'R,6R,7S,8R,9S,12S,13S,16S)-5',7,9,13-Tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.0
    • (1R,2S,4R,5'S,6R,7S,8S,9S,12R,13R,16S,18R)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04
    • NSC-224427
    • FT-0701658
    • Dihydrosolasodine isomer
    • 5.alpha.-Tomatidan-3.beta.-ol
    • 511-98-8
    • Spirosolan-3-ol, (3beta,5alpha,22beta,25S)- (9CI)
    • 5alpha-Tomatidan-3beta-ol (8CI)
    • BCP13250
    • NSC224427
    • Spirosolan-3-ol, (3b,5a,22a,25R)-
    • AS-77873
    • (3beta,5alpha,25S)-spirosolan-3-ol
    • 5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-piperidine]-16-ol
    • SCHEMBL10098324
    • Spirosolan-3-ol, (3alpha ,22alpha -Tomatidan-3beta -ol
    • 5a-Tomatidan-3b-ol, 8CI
    • NSC-226903
    • 5alpha -Tomatidan-3beta -ol
    • DTXSID50859106
    • XYNPYHXGMWJBLV-UHFFFAOYSA-N
    • 79464-64-5
    • Spirosolan-3-ol #
    • NSC226903
    • Spirosolan-3-ol,5.alpha.,22.beta.,25S)-
    • Spirosolan-3-ol, (3beta ,5alpha ,22beta ,25S)-
    • BPBio1_000426
    • NCGC00179576-01
    • SCHEMBL335093
    • NSC 27592
    • UNII-2B73S48786
    • Prestwick_473
    • SMP1_000126
    • CHEMBL2165711
    • SR-05000002324
    • 2B73S48786
    • Q27108452
    • 77-59-8
    • HMS2096D08
    • SMR001233234
    • Prestwick3_000573
    • BSPBio_000386
    • (22S,25S)-5alpha-spirosolan-3beta-ol
    • CS-5821
    • HY-N2149
    • MLS002153880
    • AKOS040760056
    • (3beta,5alpha,22beta,25S)-Spirosolan-3-ol
    • CHEBI:9629
    • MFCD00075644
    • NSC-27592
    • CCG-208279
    • TOMATIDINE [MI]
    • SR-05000002324-3
    • DTXSID0037102
    • MLS002222215
    • AC-34219
    • NS00018364
    • EINECS 201-040-3
    • Soladulcidine
    • 5alpha,25D-Solasodan-3b-ol
    • Megacarpidin
    • Megacarpidine
    • XYNPYHXGMWJBLV-VXPJTDKGSA-N
    • Spirosolan-3-ol, (3.beta.,5.alpha.,22.beta.,25S)-
    • DTXCID8017102
    • (1R,2S,4S,5'S,6S,7S,8R,9S,12S,13S,16S,18S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-piperidine]-16-ol
    • (1R,2S,4S,5'S,6S,7S,8R,9S,12S,13S,16S,18S)-5',7,9,13-tetramethylspiro(5-oxapentacyclo(10.8.0.02,9.04,8.013,18)icosane-6,2'-piperidine)-16-ol
    • (3 beta,5 alpha,22 beta, 25S)-spirosolan-3-ol
    • Spirosolan-3-ol, (3alpha,22alpha-tomatidan-3beta-ol
    • 5 alpha,20 beta(F),22 alpha(F),25 beta(F),27-Azaspirostan-3 beta-ol
    • Spirosolan-3-ol, (3beta,5alpha,22beta,25S)-(9ci)
    • Tomatidine
    • MDL: MFCD00075644
    • Inchi: 1S/C27H45NO2/c1-16-7-12-27(28-15-16)17(2)24-23(30-27)14-22-20-6-5-18-13-19(29)8-10-25(18,3)21(20)9-11-26(22,24)4/h16-24,28-29H,5-15H2,1-4H3/t16-,17-,18+,19-,20+,21+,22-,23+,24+,25+,26-,27+/m0/s1
    • InChI Key: XYNPYHXGMWJBLV-RQHFICKSSA-N
    • SMILES: O1[C@]2(C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])N2[H])[C@@]([H])(C([H])([H])[H])[C@]2([H])[C@@]1([H])C([H])([H])[C@@]1([H])[C@]3([H])C([H])([H])C([H])([H])[C@]4([H])C([H])([H])[C@]([H])(C([H])([H])C([H])([H])[C@@]4(C([H])([H])[H])[C@]3([H])C([H])([H])C([H])([H])[C@@]12C([H])([H])[H])O[H]

Computed Properties

  • Exact Mass: 415.34500
  • Monoisotopic Mass: 415.345029678 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 0
  • Complexity: 696
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 12
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 41.5
  • Molecular Weight: 415.7

Experimental Properties

  • Color/Form: Powder
  • Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 210.5 ºC
  • Boiling Point: 534.2°C (rough estimate)
  • Flash Point: 272.7±23.2 °C
  • Refractive Index: 1.6840 (estimate)
  • Solubility: Insuluble (3.7E-3 g/L) (25 ºC),
  • PSA: 41.49000
  • LogP: 5.69560
  • Specific Rotation: D25 +8° (chloroform)

Tomatidine Security Information

Tomatidine Pricemore >>

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